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Compound of Interest

Compound Name: Rifapentine-d8

Cat. No.: B15561805 Get Quote

An In-depth Technical Guide to Rifapentine-d8: Chemical Properties and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract
Rifapentine, a potent antibiotic of the rifamycin class, is a cornerstone in the treatment of

tuberculosis. Its deuterated analog, Rifapentine-d8, serves as an invaluable tool in analytical

and research settings, particularly as an internal standard for pharmacokinetic and metabolic

studies. This technical guide provides a comprehensive overview of the chemical properties,

synthesis, and relevant experimental applications of Rifapentine-d8.

Chemical Properties of Rifapentine-d8
Rifapentine-d8 is a stable isotope-labeled version of Rifapentine, where eight hydrogen atoms

have been replaced by deuterium. This isotopic substitution renders the molecule heavier,

allowing it to be distinguished from its non-deuterated counterpart by mass spectrometry

without altering its chemical behavior. This property is crucial for its use as an internal standard

in quantitative bioanalysis.

The key chemical and physical properties of Rifapentine-d8 are summarized in the table

below.
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Property Data Reference(s)

Analyte Name Rifapentine-D8 [1]

Synonyms
Priftin-D8,

Cyclopentylrifampicin-D8
[2]

Molecular Formula C₄₇H₅₆D₈N₄O₁₂ [1][3]

Molecular Weight 885.08 g/mol [1][4]

IUPAC Name

[(7S,9E,11S,12R,13S,14R,15R

,16R,17S,18S,19E,21Z)-26-

[(E)-(4-cyclopentylpiperazin-1-

yl)iminomethyl]-2,15,17,27,29-

pentahydroxy-11-methoxy-

3,7,12,14,16,18,22-

heptamethyl-6,23-dioxo-8,30-

dioxa-24-

azatetracyclo[23.3.1.1⁴,⁷.0⁵,²⁸]t

riaconta-

1(29),2,4,9,19,21,25,27-

octaen-13-yl] acetate-d8

[4][5]

Purity
>95% (as determined by

HPLC)
[1]

Appearance
Rifapentine is a red-orange

colored compound.
[6]

Storage Temperature -20°C [1]

Unlabeled CAS Number 61379-65-5 [1]

Synthesis of Rifapentine-d8
While specific, detailed protocols for the synthesis of Rifapentine-d8 are not widely published

in public literature, the synthetic route can be inferred from the established methods for its non-

deuterated parent compound, Rifapentine. The synthesis of Rifapentine typically starts with

Rifamycin S and involves a multi-step process.[6][7]
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The key final step in the synthesis of Rifapentine is the condensation reaction between 3-formyl

rifamycin SV and 1-amino-4-cyclopentylpiperazine.[7] To produce Rifapentine-d8, this reaction

would be performed using a deuterated version of the piperazine reactant, namely 1-amino-4-

cyclopentylpiperazine-d8. The deuterium atoms are located on the piperazine ring.

A generalized reaction scheme is outlined below.

Starting Materials

Key Intermediates

Final Product

Rifamycin S

3-Formyl Rifamycin SV

 Multi-step
 transformation 

Rifapentine-d8

 Condensation
 Reaction 

1-amino-4-cyclopentylpiperazine-d8

 Condensation
 Reaction 

Bacterial DNA
DNA-dependent
RNA Polymerase

 Binds to
RNA Transcript

 Transcription 
Essential Proteins

 Translation 
Bacterial Replication

Rifapentine-d8
  Inhibits
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Sample Preparation

LC-MS/MS Analysis

50 µL Human Plasma

Spike with
Rifapentine-d8 (IS)

Protein Precipitation
(e.g., Acetonitrile)

Centrifuge

Collect Supernatant

Inject 2 µL onto
LC System

HPLC Separation
(C18 Column)

Mass Spectrometry
(Triple Quadrupole, ESI)

Quantification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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